Cas no 1804438-96-7 (2-Amino-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1804438-96-7
• MF: C₆H₅F₂N₃O₂
• MW: 189.119607686996
• CID: 4928041
• Update Time: 2025-06-15

2-Amino-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C6H5F2N3O2/c7-5(8)3-1-2-4(11(12)13)6(9)10-3/h1-2,5H,(H2,9,10)
• InChI Key： DHHCMMWQZOIKNB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-6-(difluoromethyl)-3-nitropyridine

Research Briefing on 2-Amino-6-(difluoromethyl)-3-nitropyridine (CAS: 1804438-96-7) in Chemical Biology and Pharmaceutical Applications

2-Amino-6-(difluoromethyl)-3-nitropyridine (CAS: 1804438-96-7) is a specialized nitropyridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery.

One of the key areas of interest for 2-Amino-6-(difluoromethyl)-3-nitropyridine is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have synthesized analogs of this compound to evaluate their inhibitory effects on specific kinase targets. Preliminary results indicate that the difluoromethyl group enhances the binding affinity and selectivity of these inhibitors, making them promising candidates for further development.

In addition to its role in kinase inhibition, 2-Amino-6-(difluoromethyl)-3-nitropyridine has been investigated for its potential in prodrug design. The nitro group in the compound can be selectively reduced under physiological conditions, enabling the controlled release of active drug molecules. This property is particularly valuable in the development of targeted therapies, where minimizing off-target effects is crucial. Recent studies have demonstrated the successful incorporation of this compound into prodrug systems, showcasing its utility in improving drug efficacy and safety profiles.

The synthesis and characterization of 2-Amino-6-(difluoromethyl)-3-nitropyridine have also been the focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. Additionally, computational modeling studies have provided insights into its electronic properties and reactivity, further supporting its application in drug design. These efforts have laid the groundwork for the development of scalable synthetic routes, which are essential for its potential commercialization.

Despite the promising findings, challenges remain in the optimization of 2-Amino-6-(difluoromethyl)-3-nitropyridine-based compounds. Issues such as metabolic stability and bioavailability need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications to enhance these properties while maintaining the desired biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2-Amino-6-(difluoromethyl)-3-nitropyridine (CAS: 1804438-96-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling subject for further investigation. As research continues to uncover its potential applications, this compound is poised to contribute significantly to the development of next-generation therapeutics.